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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)phenol

Cat. No.: B149201 Get Quote

An In-depth Technical Guide to 4-(Trifluoromethoxy)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-(Trifluoromethoxy)phenol (CAS No. 828-

27-3), a versatile fluorinated building block with significant applications in pharmaceuticals,

agrochemicals, and material science. This document delves into its chemical and physical

properties, synthesis, key applications, and safe handling protocols, offering field-proven

insights for laboratory and development settings.

Core Chemical Identity and Physical Properties
4-(Trifluoromethoxy)phenol is a substituted phenol featuring a trifluoromethoxy group at the

para position. This electron-withdrawing group imparts unique electronic properties, influencing

the reactivity and biological activity of molecules into which it is incorporated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b149201?utm_src=pdf-interest
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 828-27-3 [1][2][3][4][5][6]

Molecular Formula C₇H₅F₃O₂ [1][2][3][5][6][7]

Molecular Weight 178.11 g/mol [1][4][5][6]

Synonyms

4-Hydroxyphenyl

trifluoromethyl ether, p-

(Trifluoromethoxy)phenol

[1][2][5][6][8][9]

Appearance
Light yellow to clear brown

liquid/oil
[5][6][9]

Melting Point 17-19 °C [6][9][10][11]

Boiling Point 92 °C @ 25 mmHg [4][6][9]

Density 1.375 g/mL @ 25 °C [4][6][10]

Refractive Index n20/D 1.447 [4][6][10]

Flash Point 86 °C (186.8 °F) [6][11]

Solubility
Soluble in chloroform and

methanol
[6]

Synthesis Pathway Overview
The synthesis of 4-(Trifluoromethoxy)phenol is a multi-step process that highlights key

transformations in aromatic chemistry. The trifluoromethoxy group is typically introduced early

in the synthetic sequence. A representative pathway, as suggested by patent literature for

related compounds, involves the formation of a trifluoromethoxybenzene derivative followed by

functional group manipulations to introduce the phenol moiety.[12]

The causality behind this experimental choice lies in the stability of the trifluoromethoxy group

under various reaction conditions, making it a robust substituent to carry through a synthetic

sequence. The process is designed to be industrially scalable, employing manageable reaction

conditions and reagents.[12]
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Caption: A potential synthetic route to 4-(Trifluoromethoxy)phenol.

Applications in Scientific Research and
Development
The unique electronic properties conferred by the trifluoromethoxy group make 4-
(Trifluoromethoxy)phenol a valuable building block in several high-technology sectors.

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of Active

Pharmaceutical Ingredients (APIs).[7][13] The trifluoromethoxy group can enhance metabolic

stability, lipophilicity, and binding affinity of drug candidates. It has been investigated for its

potential in developing anti-tuberculosis drugs.[11]

Agrochemicals: This compound is utilized in the formulation of modern herbicides and

fungicides, where the trifluoromethoxy moiety can contribute to increased efficacy of the

active ingredients.[9]

Material Science: 4-(Trifluoromethoxy)phenol is incorporated into advanced polymer

formulations to improve properties such as thermal stability and chemical resistance, making

them suitable for high-performance applications.[9]

Fine and Electronic Chemicals: Its utility extends to the synthesis of dyes and liquid crystal

materials.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b149201?utm_src=pdf-body-img
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://www.nordmann.global/en/products/4-trifluoromethoxy-phenol
https://www.nbinno.com/pharmaceutical-intermediates/4-trifluoromethoxy-phenol-fine-chemical-intermediate-industrial-applications-mv
https://www.biosynth.com/p/FT64442/828-27-3-4-trifluoromethoxyphenol
https://www.chemimpex.com/products/46419
https://www.benchchem.com/product/b149201?utm_src=pdf-body
https://www.chemimpex.com/products/46419
https://patents.google.com/patent/WO2016125185A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(Trifluoromethoxy)phenol

Key Application Areas

CF₃O-Ph-OH

Key Structural Features: - Phenolic -OH
- Trifluoromethoxy Group

Pharmaceuticals

  API Synthesis
(e.g., Anti-TB drugs)

Agrochemicals

  Herbicide/Fungicide
Formulation

Material Science

  Polymer Additive
(Thermal Stability)

Click to download full resolution via product page

Caption: Structure-application relationship of 4-(Trifluoromethoxy)phenol.

Experimental Protocols: Safe Handling and Storage
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

4-(Trifluoromethoxy)phenol.

Step-by-Step Safe Handling Protocol
Engineering Controls: Always handle this chemical within a certified chemical fume hood to

avoid inhalation of vapors.[2][14] Ensure that an emergency eye wash station and safety

shower are readily accessible.[2]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber)

inspected prior to use.[15][16]

Eye Protection: Use chemical safety goggles and a face shield.[2]
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Respiratory Protection: If working outside a fume hood or if aerosol generation is possible,

use a NIOSH-approved respirator with appropriate cartridges.[15]

Skin and Body Protection: Wear a lab coat. For larger quantities, impervious clothing may

be necessary.[16]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe mists or vapors.[2][14]

Use non-sparking tools and proper grounding procedures to prevent static discharge.[2]

Keep away from ignition sources, heat, and open flames.[14]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.[2][15]

Storage Protocol
Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][14]

Keep under an inert atmosphere (e.g., nitrogen or argon) as the material can be

hygroscopic.[6][11][14]

Store away from incompatible materials such as strong oxidizing agents and acid chlorides.

[14]
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Start Handling Procedure

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Work in Fume Hood

Step 3: Handle Chemical
(Avoid Inhalation/Contact)

Step 4: Clean Work Area &
Decontaminate Gloves

Step 5: Store Securely
(Cool, Dry, Inert Gas)

End Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-(Trifluoromethoxy)phenol.

Safety and Toxicology Profile
4-(Trifluoromethoxy)phenol is classified as a hazardous substance. Understanding its

toxicological profile is critical for risk assessment and mitigation.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement(s)

Source(s)

Acute Toxicity

(Oral)
GHS06 Danger

H301: Toxic if

swallowed.
[1][6]

Skin

Corrosion/Irritatio

n

GHS05 Danger

H314: Causes

severe skin

burns and eye

damage. / H315:

Causes skin

irritation.

[1][2][6]

Serious Eye

Damage
GHS05 Danger

H318: Causes

serious eye

damage.

[2]

STOT - Single

Exposure
GHS07 Danger

H335: May

cause respiratory

irritation.

[2]

Aquatic Hazard

(Chronic)
(None) Danger

H412: Harmful to

aquatic life with

long lasting

effects.

[1][6]

In case of exposure, immediate first aid is crucial. For skin or eye contact, rinse thoroughly with

water for at least 15 minutes and seek immediate medical attention.[14][15] If inhaled, move

the person to fresh air.[14] If swallowed, rinse the mouth and get immediate medical help.[14]

[15]

Conclusion
4-(Trifluoromethoxy)phenol is a cornerstone intermediate for chemists and researchers in

drug discovery and material science. Its unique trifluoromethoxy substituent provides a

powerful tool for modulating molecular properties to achieve desired biological or material

characteristics. While its utility is vast, its hazardous nature demands rigorous adherence to
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safety protocols to ensure its responsible and effective use in advancing science and

technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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